4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one

• IUPAC Name: 4-benzyl-1H-pyrido[2,3-b]pyrazine-2,3-dione
• InChI: InChI=1S/C14H11N3O2/c18-13-14(19)17(9-10-5-2-1-3-6-10)12-11(16-13)7-4-8-15-12/h1-8H,9H2,(H,16,18)
• InChI Key: STXRZXASFIXKPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=CC=N3)NC(=O)C2=O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one is a heterocyclic compound. It is a derivative of pyrido[2,3-b]pyrazin-3(4H)-one. This compound has been designed as an inhibitor of aldose reductase (ALR2), an enzyme that plays a key role in the development of diabetes complications and oxidative stress processes associated with diabetes and other pathologies.

Molecular Structure Analysis

The molecular structure of 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one is represented by the formula C14H11N3O2. More detailed information about its structure can be found in specialized chemical databases.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one can be found in specialized chemical databases. The compound has the molecular formula C14H11N3O2.

Scientific Research Applications

Antitubercular Agent Development

. The compound’s ability to undergo condensation with aromatic and heteroaromatic aldehydes to form hydrazides, which are key structures in many antitubercular drugs, is particularly promising.

Nonlinear Optical (NLO) Material Synthesis

. Their high NLO response makes them suitable for the development of materials for optoelectronic devices.

Electrochemical DNA Sensing

. This application is critical for the development of biosensors that can detect genetic material with high sensitivity and specificity.

Antioxidant and Antiurease Activities

. These properties are valuable for the development of therapeutic agents against oxidative stress-related diseases and urease-related disorders.

Fluorescent Material for OLEDs

. The high photoluminescence quantum efficiency (PLQY) and simple molecular structure of these compounds make them attractive for cost-effective multicolor display applications.

Pharmacologically Promising Compounds

. This versatility in chemical reactions opens up possibilities for drug discovery and development in various therapeutic areas.

Mechanism of Action

Target of Action

It’s known that similar pyrido[2,3-b]pyrazine derivatives have been utilized for electrochemical sensing of dna , suggesting that DNA could be a potential target.

Mode of Action

It’s known that similar compounds have been used in electrochemical dna sensing . In this process, the compound may bind to the DNA on the sensor surface, causing a change in the electrical properties of the sensor. This change can be measured and used to determine the presence or concentration of the DNA in the sample .

Biochemical Pathways

Given its potential role in dna sensing , it may influence pathways related to DNA synthesis and repair.

Result of Action

Similar compounds have shown remarkable contributions towards nonlinear optical (nlo) technological applications .

Future Directions

The future directions of research on 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one could involve further exploration of its inhibitory effect on aldose reductase (ALR2) and its potential applications in the treatment of diabetes complications and oxidative stress processes associated with diabetes and other pathologies.